molecular formula C8H8N2O3 B8752579 3-Oxo-3-(pyridine-3-ylamino)propanoic acid CAS No. 851680-50-7

3-Oxo-3-(pyridine-3-ylamino)propanoic acid

Cat. No.: B8752579
CAS No.: 851680-50-7
M. Wt: 180.16 g/mol
InChI Key: RYGZYXMNALDTAQ-UHFFFAOYSA-N
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Description

3-Oxo-3-(pyridine-3-ylamino)propanoic acid is a useful research compound. Its molecular formula is C8H8N2O3 and its molecular weight is 180.16 g/mol. The purity is usually 95%.
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Properties

CAS No.

851680-50-7

Molecular Formula

C8H8N2O3

Molecular Weight

180.16 g/mol

IUPAC Name

3-oxo-3-(pyridin-3-ylamino)propanoic acid

InChI

InChI=1S/C8H8N2O3/c11-7(4-8(12)13)10-6-2-1-3-9-5-6/h1-3,5H,4H2,(H,10,11)(H,12,13)

InChI Key

RYGZYXMNALDTAQ-UHFFFAOYSA-N

Canonical SMILES

C1=CC(=CN=C1)NC(=O)CC(=O)O

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a suspension of pyridine-3-amine (1 g, 10.6 mmol) in DCM (100 mL) was added TMSCl (1.3 mL, 10.6 mmol) at room temperature. The reaction mixture was stirred for 30 min. 2,2-Dimethyl-1,3-dioxane-4,6-dione (1.44 g, 10.6 mmol) was added and the combined mixture stirred overnight and concentrated under reduced pressure. The residue was dissolved in dilute NaHCO3 solution and washed with EtOAc. The aqueous phase was collected and acidified with conc. HCl to pH˜3 and extracted with EtOAc. The extract was dried over anhydrous Na2SO4, filtered and concentrated. The remaining solid was purified by flash chromatography (eluent CHCl3/MeOH/AcOH 8:1:0.1) to afford the title compound 39 as a white solid (0.5 g, 26% yield). 1H NMR (DMSO-d6) δ (ppm): 12.04 (bs, 1H), 9.67 (s, 1H), 8.18 (d, 1H), 8.01 (d, 1H), 7.29 (m, 1H), 2.97 (s, 2H). MS (m/z): 181.1 (M+H).
Quantity
1 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One
Name
Quantity
1.3 mL
Type
reactant
Reaction Step Two
Quantity
1.44 g
Type
reactant
Reaction Step Three
Yield
26%

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